C.I.Acid Red 263

Specification

• CAS No.: 12239-09-7
• Molecular Formula: O5STi
• Molecular Weight: 0

Introduction

Chemical and Physical Properties

Physical Appearance

Based on information about related compounds, acid red dyes typically appear as dark red powders in their concentrated form. For instance, Acid Red 18 is described as a "Dark Red powder" in the evaluation documentation. The specific shade and physical characteristics of C.I. Acid Red 263 cannot be confirmed from the available search results.

Solubility Properties

Acid red dyes are generally characterized by their water solubility, which is facilitated by their sulfonate groups. The search results indicate that compounds like Acid Red 18 and Acid Red 33 are soluble in water, with Acid Red 33 being described as "freely soluble" in deionized water. By extension, C.I. Acid Red 263 would likely exhibit similar solubility characteristics, though specific data would be needed for confirmation.

Toxicological Evaluation

Repeated Dose Toxicity

Studies on Acid Red 18 indicate that in repeated dose studies, effects were observed primarily in the liver, with increased serum transaminase levels suggesting potential liver injury. In rats given up to 2% Acid Red 18 (approximately 1000 mg/kg bw/day) in their diet, decreased haematological indices were also observed, particularly in females. The No Observed Effect Level (NOEL) was considered to be 500 mg/kg bw/day based on these findings. Again, it must be noted that these results cannot be extrapolated to C.I. Acid Red 263 without specific studies.

Mutagenicity and Genotoxicity

Mutagenicity testing results for related compounds provide some context about the general safety profile of acid red dyes. Acid Red 18 was tested in the Ames test using S. typhimurium strains TA 1535, TA1537, TA1538, TA98, and TA 100, both with and without metabolic activation, and was found to be non-mutagenic. Similarly, in the Mouse Lymphoma L 5178 Y assay, Acid Red 18 showed no mutagenic potential.

For Acid Red 33, similar testing revealed no genotoxic or mutagenic potential in bacterial gene mutation tests. The compound was also tested in the L5178Y Mouse lymphoma cells for the in vitro mammalian cell gene mutation test following OECD 476 guidelines.

Analytical Methods and Identification

Detection and Quantification

For related acid red dyes, analytical methods for detection and quantification include spectrophotometric analysis, High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy. For instance, the total color content of Acid Red 18 was determined by both TiCl₃ method (>82%) and spectrophotometric analysis at 510 nm (90.4%). The purity was confirmed to be >99% (w/w) by HPLC qualitative analysis.

Similar analytical approaches would likely be applicable to C.I. Acid Red 263, though specific parameters would need to be established for accurate identification and quantification.